Cas no 1820620-41-4 (Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate)

• Product Name: Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate
• CAS No: 1820620-41-4
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 4619077
• Update Time: 2025-05-26

Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate

• Inchi： 1S/C12H15N3O2/c1-3-7-15-11-6-5-9(12(16)17-4-2)8-10(11)13-14-15/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： RYAHCNAOAUIDHF-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=CC=C(C(OCC)=O)C=C2N=N1

Additional information on Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate

Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate (CAS No. 1820620-41-4): A Comprehensive Overview

Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate, identified by the CAS registry number 1820620-41-4, is a specialized organic compound that has garnered attention in various chemical and industrial applications. This compound belongs to the class of benzotriazoles, which are known for their versatile properties and wide-ranging uses. The structure of Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate comprises a benzotriazole ring system with an ethyl ester group at the 5-position and a propyl substituent at the 1-position. This unique structure contributes to its distinct chemical properties and functional versatility.

Recent studies have highlighted the potential of Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate in advanced materials science. Researchers have explored its role as a stabilizing agent in polymer matrices, where it enhances thermal stability and mechanical properties. The compound's ability to form hydrogen bonds and its aromaticity make it an ideal candidate for such applications. Additionally, its compatibility with various polymer systems has been extensively tested under different environmental conditions, yielding promising results for industrial use.

The synthesis of Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate involves a multi-step process that combines nucleophilic aromatic substitution and esterification reactions. Recent advancements in catalytic methods have optimized the synthesis pathway, reducing production costs and minimizing environmental impact. These developments underscore the compound's feasibility for large-scale manufacturing in industries such as coatings, adhesives, and electronics.

In terms of physical properties, Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate exhibits a melting point of approximately 98°C and a boiling point around 375°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol facilitates its handling and application in various chemical processes. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which is advantageous for its use in UV-curable resins and light-sensitive materials.

The application of Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate extends into the pharmaceutical industry as well. Studies have shown that it can act as a bioisostere in drug design due to its structural similarity to certain pharmacophores. This potential has led to preliminary investigations into its role as an intermediate in synthesizing bioactive compounds with anti-inflammatory and antioxidant properties.

From an environmental perspective, the biodegradability of Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate has been assessed under controlled laboratory conditions. Results indicate moderate biodegradation rates under aerobic conditions, suggesting that it poses minimal long-term risks to aquatic ecosystems when properly managed. These findings align with current regulatory standards for chemical safety and sustainability.

In conclusion, Ethyl 1-propyl-1,2,3-benzotriazole-5-carboxylate (CAS No. 1820620-41) stands out as a multifaceted compound with significant potential across diverse industries. Its unique chemical structure and versatile properties make it a valuable asset in modern material science and pharmaceutical research. As ongoing studies continue to uncover new applications and optimize its synthesis pathways,
this compound is poised to play an increasingly important role in advancing technological innovations.